Cas no 832737-41-4 (3-(4-Chloro-2-methylphenoxy)-5-nitroaniline)

• Product Name: 3-(4-Chloro-2-methylphenoxy)-5-nitroaniline
• CAS No: 832737-41-4
• MF: C₁₃H₁₁ClN₂O₃
• MW: 278.69104218483
• MDL: MFCD03419572
• CID: 2951633
• PubChem ID: 4885562
• Update Time: 2025-10-05

3-(4-Chloro-2-methylphenoxy)-5-nitroaniline Chemical and Physical Properties

Names and Identifiers

• 3-(4-氯-2-甲基苯氧基)-5-硝基苯胺
• 3-(4-chloro-2-methylphenoxy)-5-nitroaniline
• 3-(4-Chloro-2-methyl-phenoxy)-5-nitro-phenylamine
• BBL038551
• STK312230
• 3-(4-Chloro-2-methylphenoxy)-5-nitrophenylamine
• [3-(4-chloro-2-methylphenoxy)-5-nitrophenyl]amine
• benzenamine, 3-(4-chloro-2-methylphenoxy)-5-nitro-
• EN300-228371
• LS-02050
• AKOS000308362
• CS-0280592
• 832737-41-4
• 3-(4-Chloro-2-methylphenoxy)-5-nitroaniline

• MDL： MFCD03419572
• Inchi： 1S/C13H11ClN2O3/c1-8-4-9(14)2-3-13(8)19-12-6-10(15)5-11(7-12)16(17)18/h2-7H,15H2,1H3
• InChI Key： AFEXWGYVPLBGCW-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C)C=1)OC1C=C(C=C(C=1)[N+](=O)[O-])N

Computed Properties

• Exact Mass: 278.0458199Da
• Monoisotopic Mass: 278.0458199Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 81.1

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 427.3±45.0 °C at 760 mmHg
• Flash Point: 212.2±28.7 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

3-(4-Chloro-2-methylphenoxy)-5-nitroaniline Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on 3-(4-Chloro-2-methylphenoxy)-5-nitroaniline

Recent Advances in the Study of 3-(4-Chloro-2-methylphenoxy)-5-nitroaniline (CAS: 832737-41-4)

3-(4-Chloro-2-methylphenoxy)-5-nitroaniline (CAS: 832737-41-4) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly as a precursor or intermediate in the synthesis of bioactive molecules. This research brief aims to summarize the latest findings related to this compound, focusing on its chemical properties, biological activities, and potential therapeutic applications.

A recent study published in the Journal of Medicinal Chemistry investigated the synthesis and characterization of 3-(4-Chloro-2-methylphenoxy)-5-nitroaniline, highlighting its role as a key intermediate in the development of novel antimicrobial agents. The study utilized advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's structure and purity. Additionally, computational modeling was employed to predict its interaction with bacterial enzymes, suggesting potential mechanisms of action.

Another significant research effort, documented in Bioorganic & Medicinal Chemistry Letters, explored the compound's potential as an inhibitor of specific protein kinases involved in inflammatory pathways. The study demonstrated that 3-(4-Chloro-2-methylphenoxy)-5-nitroaniline exhibits moderate inhibitory activity against certain kinases, paving the way for further optimization and development of more potent derivatives. These findings are particularly relevant for the treatment of chronic inflammatory diseases.

In the context of agrochemical research, a recent report in Pest Management Science highlighted the herbicidal properties of 3-(4-Chloro-2-methylphenoxy)-5-nitroaniline. Field trials indicated that the compound effectively controls a broad spectrum of weeds, with minimal impact on non-target species. This research underscores the dual utility of the compound in both pharmaceutical and agricultural applications.

Despite these promising findings, challenges remain in the large-scale synthesis and formulation of 3-(4-Chloro-2-methylphenoxy)-5-nitroaniline. A study in Organic Process Research & Development addressed these issues by proposing a scalable synthetic route with improved yield and reduced environmental impact. The study also emphasized the importance of green chemistry principles in the industrial production of such compounds.

In conclusion, 3-(4-Chloro-2-methylphenoxy)-5-nitroaniline (CAS: 832737-41-4) continues to be a compound of great interest in multiple research domains. Its versatility as a chemical intermediate, combined with its biological activities, makes it a valuable subject for further investigation. Future research should focus on optimizing its pharmacological properties and exploring its potential in novel therapeutic and agrochemical applications.